molecular formula C12H9N3O B8709629 4-Amino2-(2-furyl)quinazoline

4-Amino2-(2-furyl)quinazoline

Cat. No. B8709629
M. Wt: 211.22 g/mol
InChI Key: LESYNPPCEGBQMG-UHFFFAOYSA-N
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Description

4-Amino2-(2-furyl)quinazoline is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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properties

Product Name

4-Amino2-(2-furyl)quinazoline

Molecular Formula

C12H9N3O

Molecular Weight

211.22 g/mol

IUPAC Name

2-(furan-2-yl)quinazolin-4-amine

InChI

InChI=1S/C12H9N3O/c13-11-8-4-1-2-5-9(8)14-12(15-11)10-6-3-7-16-10/h1-7H,(H2,13,14,15)

InChI Key

LESYNPPCEGBQMG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CO3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.4 g. (0.05 mol) of o-aminobenzonitrile, 4.7 g. (0.05 mol) of 2-furonitrile and 5.4 g. (0.1 mol) of sodium methoxide in 150 ml. of isopropanol are refluxed for 48 hours under a nitrogen atmosphere. The reaction mixture is then decomposed with water and the isopropanol is distilled off. 80 ml. of diethyl ether and 80 ml. of water are added and the precipitate is filtered off. The ethereal layer is separated and the ether is distilled off. The residue is identical to the solid already filtered off. The product is crystallized from a mixture of ethanol and petroleum ether (boiling range 40°-60°C.) to give 4-amino2-(2-furyl)quinazoline, m.p. 219°-221°C. The base is converted into the monohydrochloride, and the salt after crystallization from ethanol melts above 300°C.
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